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Compound of Interest

(1R,3S-)Solifenacin-
d5hydrochloride

cat. No.: B15576187

Compound Name:

CAS Number: 1217810-85-9

A Comprehensive Overview for Researchers and
Drug Development Professionals

This technical guide provides an in-depth overview of (1R,3S)-Solifenacin-d5 hydrochloride, a
deuterated internal standard crucial for the accurate quantification of solifenacin in biological
matrices. This document is intended for researchers, scientists, and drug development
professionals engaged in pharmacokinetic, pharmacodynamic, and bioequivalence studies of
solifenacin.

Physicochemical and Analytical Data

(1R,3S)-Solifenacin-d5 hydrochloride is a stable, isotopically labeled form of solifenacin, a
competitive muscarinic receptor antagonist. The incorporation of five deuterium atoms provides
a distinct mass shift, making it an ideal internal standard for mass spectrometry-based assays.

Table 1: Physicochemical and Analytical Properties of (1R,3S)-Solifenacin-d5 hydrochloride
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Property Value Reference
CAS Number 1217810-85-9 [11[2]
Molecular Formula C23H22DsCIN20:2 [1]
Molecular Weight 403.96 g/mol [1]
Appearance White to off-white solid (typical)

Purity >98% (typical, refer to lot-

specific Certificate of Analysis)

Isotopic Enrichment

=>99% atom % D (typical, refer
to lot-specific Certificate of

Analysis)

Solubility

Soluble in methanol, ethanol,
DMSO

Unlabeled CAS No.

180468-40-0

[2](3]

Note: Purity and isotopic enrichment values are typical and may vary between lots. Always

refer to the Certificate of Analysis provided by the supplier for precise data.

Mechanism of Action and Signaling Pathway

Solifenacin is a competitive antagonist of muscarinic acetylcholine receptors, with a higher

affinity for the M3 subtype, which is predominantly found in the urinary bladder smooth muscle

(detrusor).[4][5] The binding of the neurotransmitter acetylcholine to M3 receptors triggers a

signaling cascade that leads to bladder contraction. By competitively inhibiting this interaction,

solifenacin reduces detrusor muscle tone, thereby increasing bladder capacity and alleviating

the symptoms of overactive bladder, such as urinary frequency, urgency, and incontinence.[6]

[7]
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Solifenacin’s antagonistic action on the M3 receptor signaling pathway.

Experimental Protocols

(1R,3S)-Solifenacin-d5 hydrochloride is primarily utilized as an internal standard for the
quantification of solifenacin in biological samples, most commonly in plasma for
pharmacokinetic studies. Below is a representative experimental protocol for the analysis of
solifenacin in human plasma using liquid chromatography-tandem mass spectrometry (LC-
MS/MS).

Quantification of Solifenacin in Human Plasma by LC-
MS/MS

This protocol outlines the key steps for sample preparation and analysis.

3.1.1. Materials and Reagents

(1R,3S)-Solifenacin-d5 hydrochloride (Internal Standard, 1S)

Solifenacin (unlabeled analytical standard)

Human plasma (with anticoagulant, e.g., KzEDTA)

Methanol (HPLC or LC-MS grade)
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Acetonitrile (HPLC or LC-MS grade)
Ammonium acetate
Formic acid

Deionized water

3.1.2. Sample Preparation (Protein Precipitation Method)

Thaw plasma samples and vortex to ensure homogeneity.

To a 0.25 mL aliquot of human plasma in a microcentrifuge tube, add the internal standard
solution ((1R,3S)-Solifenacin-d5 hydrochloride in methanol).

Add a precipitating agent, such as methanol, in a 3:1 ratio (v/v) to the plasma sample.
Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the
precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3.1.3. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

Table 2: Representative LC-MS/MS Parameters
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Parameter Condition
Pentafluorophenylpropylsilica column (e.g., 50 x
LC Column
4 mm, 3 um)
] Methanol : 100mM Ammonium Acetate with 1%
Mobile Phase ) )
Formic Acid (90:10, v/v)
Flow Rate 0.4 - 1.0 mL/min

Injection Volume

5-10 pL

lonization Mode

Electrospray lonization (ESI), Positive

Detection Mode

Multiple Reaction Monitoring (MRM)

MRM Transition (Solifenacin)

m/z 363 - 193

MRM Transition (Solifenacin-d5)

m/z 368 — 198

Note: These parameters are representative and may require optimization for specific

instrumentation and laboratory conditions.[8]
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Workflow for the quantification of solifenacin in plasma.
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Conclusion

(1R,3S)-Solifenacin-d5 hydrochloride is an indispensable tool for the accurate and reliable
guantification of solifenacin in preclinical and clinical research. Its well-defined physicochemical
properties and predictable behavior as an internal standard make it essential for robust
bioanalytical method development and validation. The detailed understanding of its role in the
context of solifenacin's mechanism of action further enhances its utility in comprehensive drug
development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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